1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one

• IUPAC Name: 1'-acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one
• InChI: InChI=1S/C15H19N3O2/c1-10-4-3-5-12-13(10)16-15(17-14(12)20)6-8-18(9-7-15)11(2)19/h3-5,16H,6-9H2,1-2H3,(H,17,20)
• InChI Key: BFDQJMYUYSMPGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=O)NC3(N2)CCN(CC3)C(=O)C
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one, also known as Spiro compound, is a heterocyclic compound that has gained significant attention in the scientific research community due to its potential pharmacological properties. This compound is synthesized through a multi-step process and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in drug discovery.

Mechanism of Action

The mechanism of action of 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound is not yet fully understood. However, studies have suggested that it may act as an inhibitor of enzymes involved in various biological processes, such as DNA replication and protein synthesis. It may also interact with cell membranes to disrupt their function, leading to cell death.
Biochemical and Physiological Effects
Studies have shown that 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound exhibits a range of biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the growth of certain viruses and bacteria. Additionally, 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound has been shown to have neuroprotective effects, protecting neurons from damage and degeneration.

Advantages and Limitations for Lab Experiments

One advantage of 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound is its potential as a multi-target drug, meaning it may have therapeutic effects on multiple biological processes. Additionally, its relatively simple synthesis method makes it accessible for laboratory experiments. However, there are also limitations to its use, such as its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for research on 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound. One area of interest is its potential as a treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease. Researchers are also investigating its potential as an anti-cancer agent and its use in combination with other drugs for enhanced therapeutic effects. Additionally, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound involves a multi-step process that includes the condensation of 2-aminobenzophenone with 4-piperidone, followed by cyclization with acetic anhydride and sulfuric acid. The resulting compound is then purified through recrystallization to obtain a pure crystalline form.

Scientific Research Applications

1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit a wide range of pharmacological activities, including antitumor, antiviral, and antibacterial properties. Researchers have also investigated the use of 1'-Acetyl-8-methylspiro[1,3-dihydroquinazoline-2,4'-piperidine]-4-one compound as a potential treatment for neurological disorders, such as Alzheimer's disease and Parkinson's disease.